Cas no 91225-68-2 (2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one)
91225-68-2 structure
Product Name:2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:91225-68-2
MF:C9H9ClN2OS
MW:228.698559522629
MDL:MFCD01850755
CID:996085
PubChem ID:821240
Update Time:2025-04-20
2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(CHLOROMETHYL)-6-ETHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
- 2-(chloromethyl)-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
- 2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
- 2-(chloromethyl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- UPCMLD0ENAT5666740:001
- EN300-236163
- AR-434/14027093
- F2117-0117
- AB00678073-01
- Z55164288
- AKOS000276230
- 91225-68-2
- 2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
-
- MDL: MFCD01850755
- Inchi: 1S/C9H9ClN2OS/c1-2-5-3-6-8(13)11-7(4-10)12-9(6)14-5/h3H,2,4H2,1H3,(H,11,12,13)
- InChI Key: HQBIRTSAZOYXAK-UHFFFAOYSA-N
- SMILES: ClCC1=NC2=C(C(N1)=O)C=C(CC)S2
Computed Properties
- Exact Mass: 228.01200
- Monoisotopic Mass: 228.0124118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 73.99000
- LogP: 2.28580
2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C598403-50mg |
2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one |
91225-68-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C598403-100mg |
2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one |
91225-68-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C598403-500mg |
2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one |
91225-68-2 | 500mg |
$ 365.00 | 2022-06-06 | ||
| 1PlusChem | 1P00GYQH-50mg |
2-(CHLOROMETHYL)-6-ETHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE |
91225-68-2 | 95% | 50mg |
$347.00 | 2025-02-27 | |
| A2B Chem LLC | AH90713-1mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 95% | 1mg |
$204.00 | 2023-12-29 | |
| A2B Chem LLC | AH90713-10mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 10mg |
$218.00 | 2024-05-20 | ||
| A2B Chem LLC | AH90713-20mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 20mg |
$225.00 | 2024-05-20 | ||
| A2B Chem LLC | AH90713-50mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 50mg |
$240.00 | 2024-05-20 | ||
| A2B Chem LLC | AH90713-100mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 100mg |
$258.00 | 2024-05-20 | ||
| A2B Chem LLC | AH90713-250mg |
2-(Chloromethyl)-6-ethylthieno[2,3-d]pyrimidin-4(3H)-one |
91225-68-2 | 250mg |
$297.00 | 2024-05-20 |
2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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